Ethyl oleate

油酸乙酯结构式

Chinese Name

油酸乙酯

English Name

Ethyl oleate

标识符

CAS No.

111-62-6

Molecular Formula

C20H38O2

Molecular Weight

310.5220

Compound details reference Kuujia Chemical Encyclopedia: 111-62-6

Druglikeness Data

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

71%
55/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled55
druglikeness.missing23
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority

Showing all 11 categories

MW
MW
310.5100
druglikeness.valid
TPSA
TPSA
26.3000
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
8.1100
druglikeness.valid
LogD
LogD
8.1100
druglikeness.valid
HBA
HBA
2
druglikeness.valid

water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-

Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
High
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
High
druglikeness.valid
bioavailability
bioavailability
-

PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
Extensive
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
High
druglikeness.valid
placental_barrier
placental_barrier
-
milk_secretion
milk_secretion
-

liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-

CYP1A2_substrate
CYP1A2_substrate
No
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
No
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
No
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
No
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
No
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
No
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
No
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
No
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
No
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
No
druglikeness.valid

UGT1A1_substrate
UGT1A1_substrate
No
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
No
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
No
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
No
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
No
druglikeness.valid

Ames_test
Ames_test
No
druglikeness.valid
micronucleus_test
micronucleus_test
No
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
No
druglikeness.valid
DNA_damage
DNA_damage
No
druglikeness.valid
carcinogenicity
carcinogenicity
No
druglikeness.valid

LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
No
druglikeness.valid
cardiotoxicity
cardiotoxicity
No
druglikeness.valid
nephrotoxicity
nephrotoxicity
No
druglikeness.valid
neurotoxicity
neurotoxicity
No
druglikeness.valid
hERG_inhibition
hERG_inhibition
No
druglikeness.valid

Pgp_substrate
Pgp_substrate
No
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
No
druglikeness.valid
BCRP_substrate
BCRP_substrate
Unknown
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
Unknown
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
Unknown
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
Unknown
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
Unknown
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
Unknown
druglikeness.valid

drug_induced_liver_injury
drug_induced_liver_injury
No
druglikeness.valid
QT_prolongation
QT_prolongation
No
druglikeness.valid
skin_sensitization
skin_sensitization
No
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
No
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
No
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
No
druglikeness.valid
Resp_Sens
Resp_Sens
No
druglikeness.valid
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
Related Diseases

动脉粥样硬化

Atherosclerosis

Corresponding Targets:

LOX-1 (OLR1)AMPK (PRKAA1)EHMT2 (EHMT2)

阿尔茨海默病

Alzheimer's Disease

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

炎症性肠病

Inflammatory Bowel Disease

Corresponding Targets:

AMPK (PRKAA1)NOTCH1 (NOTCH1)[object (N/A)

非酒精性脂肪性肝病

Non-alcoholic fatty liver disease

Corresponding Targets:

AMPK (PRKAA1)[object (N/A)RARA (RARA)

糖尿病性视网膜病变

Diabetic Retinopathy

Corresponding Targets:

TYR (TYR)PRKCA (PRKCA)AKR1B1 (AKR1B1)
Plant Sources

No plant sources

相关化合物

木犀草素-3'-半乳糖醛酸苷结构图
木犀草素-3'-半乳糖醛酸苷
Luteolin 3'-galacturonide
CAS号:56317-12-5
分子式:C21H18O12
分子量:462.3630
木犀草素-3'-半乳糖醛酸苷结构图
木犀草素-3'-半乳糖醛酸苷
Luteolin 3'-galacturonide
CAS号:56317-12-5
分子式:C21H18O12
分子量:462.3630
木犀草素-7-半乳糖醛酸苷结构图
木犀草素-7-半乳糖醛酸苷
Luteolin 7-galacturonide
CAS号:56324-53-9
分子式:C21H18O12
分子量:462.3630
木犀草素-7-半乳糖醛酸苷结构图
木犀草素-7-半乳糖醛酸苷
Luteolin 7-galacturonide
CAS号:56324-53-9
分子式:C21H18O12
分子量:462.3630
仙鹤草酚D结构图
仙鹤草酚D
Agrimol D
CAS号:55576-64-2
分子式:C35H42O12
分子量:654.7090
草质素-8-甲醚结构图
草质素-8-甲醚
Sexangularetin
CAS号:571-74-4
分子式:C16H12O7
分子量:316.2650